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Compound of Interest

Compound Name: Dihydrodicyclopentadiene

Cat. No.: B010047

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the commercial sources, suppliers, and
key technical data for dihydrodicyclopentadiene. Dihydrodicyclopentadiene, a partially
hydrogenated derivative of dicyclopentadiene, serves as a valuable building block in polymer
chemistry and various chemical syntheses. While not a direct therapeutic agent, its utility in
creating specialized polymers for coatings, adhesives, and elastomers can be relevant in the
development of medical devices and drug delivery systems.[1] This guide is intended for
professionals in research and development who require reliable sourcing and technical
specifications for this compound.

Commercial Suppliers

Dihydrodicyclopentadiene is available from a range of chemical suppliers, from large-scale
manufacturers to specialized laboratory chemical providers. The primary stereocisomer
available is the endo form, which is more prevalent.[1] Suppliers offer various grades and
purities, and it is recommended to request specific certificates of analysis for lot-to-lot
consistency.

Key Commercial Suppliers Include:

o TCI America: A well-established supplier of laboratory and specialty chemicals, offering
dihydrodicyclopentadiene with a stated purity of over 95.0% as determined by gas
chromatography.[2][3]
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» BOC Sciences: A supplier of a wide range of chemicals for the pharmaceutical and
biotechnology industries, providing dihydrodicyclopentadiene with a purity of 95%.[4]

o EvitaChem: A supplier of chemical compounds for research and development, listing
dihydrodicyclopentadiene in their catalog.[1]

e VIVAN Life Sciences: This company offers derivatives of dihydrodicyclopentadiene, such
as Hydroxy Dicyclopentadiene, and provides supporting analytical data like CoA, MASS,
NMR, and HPLC.[5]

» Fisher Scientific: A major distributor of scientific products, listing dihydrodicyclopentadiene
from TCI America.[6]

o ChemicalBook: An online chemical marketplace that lists multiple suppliers and
manufacturers of dihydrodicyclopentadiene and its derivatives, providing a platform for
sourcing from various global suppliers.

It is important to note that the availability and product specifications can vary between suppliers
and regions. Researchers should contact the suppliers directly for the most current information
and to request detailed analytical data.

Technical Data

The following table summarizes the key quantitative data for dihydrodicyclopentadiene,
compiled from various technical datasheets and chemical databases.
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Property

Value

Source(s)

Chemical Name

Dihydrodicyclopentadiene

[3]

3a,4,5,6,7,7a-Hexahydro-4,7-

Synonyms methano-1H-indene, [2][3]
Tricyclo[5.2.1.02,%]dec-3-ene

CAS Number 4488-57-7 [2][3]

Molecular Formula CioH14 [2][3]

Molecular Weight 134.22 g/mol [2][3]
White or colorless crystalline

Appearance _ [4][6]
powder/solid

Purity (typical) >95.0% (GC) [21[3114]

Melting Point 49 °C [4]

Boiling Point 185.6 °C at 760 mmHg [4]

Density 1.011 g/cm3 [4]

Solubility in Water

33.36 mg/L @ 25 °C

(estimated)

[4]

Storage Temperature

Refrigerated (0-10°C)

[3]

Synthesis and Experimental Protocols

Dihydrodicyclopentadiene is primarily synthesized through the partial hydrogenation of

dicyclopentadiene (DCPD).[1] The reaction involves the selective saturation of one of the two

double bonds in the DCPD molecule. The endo isomer of DCPD is the common starting

material, which is readily available from the dimerization of cyclopentadiene.

Generalized Experimental Protocol: Hydrogenation of

Dicyclopentadiene

This protocol provides a general outline for the synthesis of dihydrodicyclopentadiene.

Specific reaction conditions, including catalyst choice, solvent, temperature, and pressure, may
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be optimized for yield and purity.
Materials:
e endo-Dicyclopentadiene (DCPD)

o Palladium on carbon (Pd/C) catalyst (e.g., 5% or 10%) or other suitable hydrogenation
catalysts (e.g., Nickel-based catalysts)

e Solvent (e.g., ethanol, ethyl acetate, or a hydrocarbon solvent)
e Hydrogen gas (H2)

 Inert gas (e.g., nitrogen or argon)

Standard laboratory glassware for reactions under controlled atmosphere and pressure.
Procedure:

e Reactor Setup: A pressure reactor (autoclave) equipped with a magnetic stirrer, gas inlet,
and pressure gauge is assembled and dried.

e Charging the Reactor: The reactor is charged with endo-dicyclopentadiene and a suitable
solvent. The Pd/C catalyst is then added carefully under an inert atmosphere to prevent
ignition.

 Inerting: The reactor is sealed and purged several times with an inert gas (nitrogen or argon)
to remove any residual air.

o Hydrogenation: The inert gas is replaced with hydrogen, and the reactor is pressurized to the
desired level. The reaction mixture is stirred vigorously and may be heated to a specific
temperature to facilitate the reaction.

o Reaction Monitoring: The progress of the reaction can be monitored by observing the uptake
of hydrogen (pressure drop) and by periodic sampling and analysis using techniques such as
Gas Chromatography (GC) or Thin Layer Chromatography (TLC).
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o Work-up: Upon completion of the reaction, the reactor is cooled to room temperature, and
the excess hydrogen pressure is carefully released. The reaction mixture is then filtered to
remove the catalyst.

 Purification: The solvent is removed from the filtrate under reduced pressure (rotary
evaporation). The resulting crude dihydrodicyclopentadiene can be further purified by
distillation or recrystallization to obtain the desired purity.

Chemical Workflow and Logical Relationships

The following diagram illustrates the typical synthesis workflow for dihydrodicyclopentadiene,
starting from the cracking of petroleum feedstocks to the final purified product.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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